Cas no 2138533-86-3 (3-[Cyclopropyl(methyl)amino]-4,4-dimethylcyclohexan-1-one)

• Product Name: 3-[Cyclopropyl(methyl)amino]-4,4-dimethylcyclohexan-1-one
• CAS No: 2138533-86-3
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 6166837
• PubChem ID: 165496727
• Update Time: 2025-05-20

3-[Cyclopropyl(methyl)amino]-4,4-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1158893
• 2138533-86-3
• 3-[cyclopropyl(methyl)amino]-4,4-dimethylcyclohexan-1-one
• 3-[Cyclopropyl(methyl)amino]-4,4-dimethylcyclohexan-1-one

• Inchi： 1S/C12H21NO/c1-12(2)7-6-10(14)8-11(12)13(3)9-4-5-9/h9,11H,4-8H2,1-3H3
• InChI Key： OQIOVGUUHFZBMO-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C)C(C1)N(C)C1CC1

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-[Cyclopropyl(methyl)amino]-4,4-dimethylcyclohexan-1-one

3-[Cyclopropyl(methyl)amino]-4,4-dimethylcyclohexan-1-one: A Comprehensive Overview

The compound 3-[Cyclopropyl(methyl)amino]-4,4-dimethylcyclohexan-1-one, with the CAS number 2138533-86-3, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclohexanone ring substituted with a cyclopropylmethylamino group and two methyl groups at the 4-position. Its structure makes it a versatile molecule with potential applications in drug design and chemical synthesis.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The presence of the cyclopropyl group introduces a level of strain that can enhance the molecule's reactivity, making it an attractive candidate for various chemical transformations. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting.

The synthesis of 3-[Cyclopropyl(methyl)amino]-4,4-dimethylcyclohexan-1-one involves a multi-step process that typically begins with the preparation of the cyclohexanone derivative. The introduction of the cyclopropylmethylamino group requires precise control over reaction conditions to ensure optimal yields and selectivity. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to streamline the production process, making it more efficient and scalable.

In terms of chemical properties, this compound exhibits a high degree of stability under standard conditions. Its solubility in organic solvents and moderate lipophilicity make it suitable for use in various pharmaceutical formulations. Additionally, its ability to form hydrogen bonds with biological targets has been leveraged in drug design efforts, particularly in the development of inhibitors for kinases and other enzymes.

The application of 3-[Cyclopropyl(methyl)amino]-4,4-dimethylcyclohexan-1-one extends beyond pharmacology. It has been utilized as an intermediate in the synthesis of agrochemicals, where its structural features contribute to improved bioavailability and efficacy. Recent research has also explored its role in materials science, particularly in the development of novel polymers and coatings with enhanced mechanical properties.

From a safety standpoint, this compound has been subjected to rigorous testing to ensure its compatibility with industrial and laboratory environments. While it is not classified as a hazardous material under current regulations, proper handling procedures are recommended to minimize exposure risks. Its stability under normal storage conditions further enhances its suitability for large-scale production and distribution.

In conclusion, 3-[Cyclopropyl(methyl)amino]-4,4-dimethylcyclohexan-1-one represents a significant advancement in organic chemistry. Its unique structure, coupled with its versatile applications, positions it as a valuable tool in both academic research and industrial settings. As ongoing studies continue to uncover new potential uses for this compound, its role in shaping future innovations is likely to grow even further.